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Compound of Interest

Compound Name: 10-Undecenoyl chloride

Cat. No.: B1583100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Undecenoyl chloride (CAS No: 38460-95-6), a derivative of undecylenic acid, is a highly

reactive bifunctional molecule featuring a terminal double bond and an acyl chloride group.[1]

Its molecular formula is C₁₁H₁₉ClO, and it has a molecular weight of approximately 202.72

g/mol .[1][2] This structure makes it a valuable reagent in organic synthesis, particularly for

acylation reactions.[1] In the fields of materials science and drug development, 10-undecenoyl
chloride is utilized for the synthesis of polymers, modification of biomolecules, and the

preparation of active pharmaceutical ingredients.[2] It serves as a key intermediate in the

production of specialty chemicals like surfactants and emulsifiers, and is also employed in

bioconjugation techniques to modify proteins and other biomolecules.[1][2]

Safety and Handling

As an acyl chloride, 10-undecenoyl chloride is corrosive and can cause severe skin burns

and eye damage.[1][3][4] It is also a lachrymator and irritant to the respiratory system.[1][3] The

compound reacts exothermically with water, releasing corrosive hydrogen chloride (HCl) gas.[1]

[3] Therefore, all manipulations should be conducted in a well-ventilated fume hood, and

appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, must be worn.[1] It is highly sensitive to moisture and should be stored under anhydrous

conditions at room temperature.[1][2]
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General Experimental Workflow
The following diagram outlines a typical workflow for reactions involving 10-undecenoyl
chloride.
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Preparation

Reaction

Work-up & Purification

Dry Glassware and Reagents

Inert Atmosphere (N2 or Ar)

Dissolve Nucleophile
(Amine/Alcohol) in Anhydrous Solvent

Cool Reaction Mixture (e.g., 0 °C)

Add Base (e.g., Triethylamine,
Pyridine, or DIPEA)

Slowly Add 10-Undecenoyl Chloride

Stir at Room Temperature
(Monitor by TLC/LC-MS)

Quench Reaction (e.g., with water or sat. NH4Cl)

Extract with Organic Solvent

Wash Organic Layer
(e.g., with dilute acid, base, brine)

Dry (Na2SO4 or MgSO4), Filter, and Concentrate

Purify by Column Chromatography
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Reactants
Conditions

Products

10-Undecenoyl Chloride
(CH2=CH(CH2)8COCl)

Aprotic Solvent
(e.g., DCM, THF)

Base (e.g., TEA, Pyridine)
0 °C to RT

Primary/Secondary Amine
(R-NH2 or R2NH)

N-acyl Amide
(CH2=CH(CH2)8CONHR or

CH2=CH(CH2)8CONR2)

Amine Hydrochloride Salt

Reactants
Conditions

Products

10-Undecenoyl Chloride
(CH2=CH(CH2)8COCl)

Anhydrous Solvent
(e.g., DCM, Pyridine)

Base (optional, e.g., Pyridine)
0 °C to RT

Alcohol
(R-OH)

Ester
(CH2=CH(CH2)8COOR)

Hydrogen Chloride (HCl)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583100#experimental-setup-for-reactions-with-10-
undecenoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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